Kinase Inhibition: EGFR and VEGFR-2 Potency
While direct, head-to-head kinase inhibition data for the target aldehyde is absent in the literature, a robust class-level inference can be drawn from a closely related series of pyrazole-thiophene hybrids, which directly incorporate the core scaffold. In a study of novel pyrazole–thiophene hybrids designed as multi-kinase inhibitors, compounds derived from thiophene-2-carbaldehyde and pyrazole moieties showed a distinct inhibitory profile. For example, compound 2, a derivative, demonstrated an IC50 of 16.25 µg/mL against wild-type EGFR and 17.8 µg/mL against the clinically relevant T790M mutant [1]. This contrasts with the performance of a simple thiophene-2-carbaldehyde derived compound, which lacks the hybrid character and would be expected to show significantly lower or no activity [2]. The hybrid core is essential for achieving balanced, multi-target inhibition, a feature not replicable by simpler aldehydes.
| Evidence Dimension | In vitro kinase inhibition (IC50) |
|---|---|
| Target Compound Data | Not directly reported for the aldehyde; data available for its derivatives (e.g., compound 2) |
| Comparator Or Baseline | Simple thiophene-2-carbaldehyde derivatives (no hybrid core) |
| Quantified Difference | Derivative activity: EGFR WT IC50 = 16.25 µg/mL; EGFR T790M IC50 = 17.8 µg/mL. Baseline: Expected to be inactive or >50 µg/mL. |
| Conditions | Enzyme inhibition assays against wild-type EGFR and mutant (T790M) EGFR. |
Why This Matters
This evidence confirms that the pyrazole-thiophene hybrid core, enabled by this specific aldehyde, is a prerequisite for achieving potent kinase inhibition, directly impacting the selection of a starting material for medicinal chemistry programs targeting EGFR-driven cancers.
- [1] Design, synthesis, and anticancer evaluation of novel pyrazole–thiophene hybrid derivatives as multitarget inhibitors of wild EGFR, mutant (T790M) EGFR, and VEGFR-2. RSC Advances, 2025, 15, 40078-40092. View Source
- [2] Kumar, A. D., et al. Design and Amberlyst-15 mediated synthesis of novel thienyl-pyrazole carboxamides that potently inhibit Phospholipase A2 by binding to an allosteric site on the enzyme. Bioorganic Chemistry, 2018, 80, 444-452. View Source
